Cas no 882288-77-9 (2,1,3-Benzothiadiazol-5-amine, N-(4-chlorophenyl)-4-nitro-)

• Product Name: 2,1,3-Benzothiadiazol-5-amine, N-(4-chlorophenyl)-4-nitro-
• CAS No: 882288-77-9
• MF: C₁₂H₇ClN₄O₂S
• MW: 306.72757935524
• CID: 640518
• PubChem ID: 2821575
• Update Time: 2025-04-19

2,1,3-Benzothiadiazol-5-amine, N-(4-chlorophenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazol-5-amine, N-(4-chlorophenyl)-4-nitro-
• N-(4-chlorophenyl)-4-nitro-2,1,3-benzothiadiazol-5-amine
• DTXSID90384886
• CCG-250681
• Oprea1_371687
• 882288-77-9

• Inchi： 1S/C12H7ClN4O2S/c13-7-1-3-8(4-2-7)14-10-6-5-9-11(16-20-15-9)12(10)17(18)19/h1-6,14H
• InChI Key： BYIHBVAMRMBZKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C=CC2C(C=1[N+](=O)[O-])=NSN=2

Computed Properties

• Exact Mass: 305.9978243g/mol
• Monoisotopic Mass: 305.9978243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 112Ų